Cas no 886500-32-9 (2-((3-Ethyl-6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid)

• Product Name: 2-((3-Ethyl-6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid
• CAS No: 886500-32-9
• MF: C₁₄H₁₆N₂O₅S
• MW: 324.352242469788
• CID: 5698690
• PubChem ID: 7174419
• Update Time: 2025-05-19

2-((3-Ethyl-6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid Chemical and Physical Properties

Names and Identifiers

• (3-ETHYL-6,7-DIMETHOXY-4-OXO-3,4-DIHYDRO-QUINAZOLIN-2-YLSULFANYL)-ACETIC ACID
• 886500-32-9
• 2-[(3-Ethyl-3,4-dihydro-6,7-dimethoxy-4-oxo-2-quinazolinyl)thio]acetic acid
• DTXSID001143928
• 2-((3-Ethyl-6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)thio)aceticacid
• 2-[(3-ethyl-6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]acetic acid
• 2-((3-Ethyl-6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid

• MDL： MFCD06739959
• Inchi： 1S/C14H16N2O5S/c1-4-16-13(19)8-5-10(20-2)11(21-3)6-9(8)15-14(16)22-7-12(17)18/h5-6H,4,7H2,1-3H3,(H,17,18)
• InChI Key： DVAZUXXIPNYLAJ-UHFFFAOYSA-N
• SMILES： N1(CC)C(=O)C2C=C(OC)C(=CC=2N=C1SCC(O)=O)OC

Computed Properties

• Exact Mass: 324.07799279g/mol
• Monoisotopic Mass: 324.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-((3-Ethyl-6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid

Recent Advances in the Study of 2-((3-Ethyl-6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid (CAS: 886500-32-9)

The compound 2-((3-Ethyl-6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid (CAS: 886500-32-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This quinazoline derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-((3-Ethyl-6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid, with particular emphasis on improving its yield and purity. Advanced synthetic methodologies, including microwave-assisted synthesis and green chemistry approaches, have been employed to achieve higher efficiency and reduced environmental impact. These efforts have resulted in the production of the compound with a purity exceeding 98%, as confirmed by high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Pharmacological evaluations have revealed that 2-((3-Ethyl-6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid exhibits potent inhibitory activity against several key enzymes involved in inflammatory and oncogenic pathways. Specifically, the compound has shown promising results as an inhibitor of tyrosine kinases and phosphodiesterases, which are critical targets in the treatment of cancer and inflammatory diseases. In vitro studies using cell-based assays have demonstrated dose-dependent inhibition of enzyme activity, with IC50 values in the low micromolar range.

In addition to its enzyme inhibitory properties, recent research has explored the compound's potential as an anti-inflammatory and anti-cancer agent. Preclinical studies in animal models have shown that 2-((3-Ethyl-6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid significantly reduces inflammation in models of rheumatoid arthritis and colitis. Furthermore, the compound has exhibited anti-proliferative effects in various cancer cell lines, including breast, lung, and colon cancer, suggesting its broad-spectrum therapeutic potential.

Mechanistic studies have provided insights into the molecular interactions of 2-((3-Ethyl-6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid with its target enzymes. X-ray crystallography and molecular docking simulations have revealed that the compound binds to the active site of tyrosine kinases, forming hydrogen bonds and hydrophobic interactions with key amino acid residues. These interactions are critical for the compound's inhibitory activity and provide a structural basis for further optimization.

Despite these promising findings, challenges remain in the development of 2-((3-Ethyl-6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. However, the compound's unique chemical structure and potent biological activity make it a valuable candidate for future drug development efforts.

In conclusion, recent research on 2-((3-Ethyl-6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid (CAS: 886500-32-9) has highlighted its potential as a multi-target therapeutic agent with applications in inflammation and oncology. Continued exploration of its pharmacological properties and optimization of its chemical structure are expected to yield significant advancements in the field of medicinal chemistry.